molecular formula C16H20N2O2 B2851317 N-butyl-2-(1,2-dimethylindol-3-yl)-2-oxoacetamide CAS No. 862814-31-1

N-butyl-2-(1,2-dimethylindol-3-yl)-2-oxoacetamide

Cat. No. B2851317
CAS RN: 862814-31-1
M. Wt: 272.348
InChI Key: QZUXHTZIMPZOMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-butyl-2-(1,2-dimethylindol-3-yl)-2-oxoacetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as DMIOA and is a derivative of indole-3-acetic acid. DMIOA has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of DMIOA is not fully understood, but it is believed to involve the activation of the aryl hydrocarbon receptor (AhR). AhR is a transcription factor that plays a role in various cellular processes, including cell proliferation, differentiation, and apoptosis. DMIOA has been shown to activate AhR and induce the expression of genes involved in apoptosis and cell cycle regulation.
Biochemical and Physiological Effects:
DMIOA has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of cell proliferation, and the activation of AhR. DMIOA has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

DMIOA has several advantages for lab experiments, including its ability to cross the blood-brain barrier, its potential as a drug delivery system, and its ability to induce apoptosis in cancer cells. However, DMIOA also has limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for DMIOA research, including the development of more efficient synthesis methods, the investigation of its potential applications in drug delivery systems, and the exploration of its neuroprotective effects. Other potential future directions include the investigation of its potential as a therapeutic agent in the treatment of cancer and neurodegenerative diseases, as well as the investigation of its potential side effects and toxicity. Overall, DMIOA has significant potential for scientific research and may have important applications in various fields.

Synthesis Methods

DMIOA can be synthesized using various methods, including the reaction of indole-3-acetic acid with butyl chloroformate and triethylamine. Another method involves the reaction of indole-3-acetic acid with butyl isocyanate and triethylamine. The yield of DMIOA can vary depending on the method used, with some methods resulting in higher yields than others.

Scientific Research Applications

DMIOA has been studied for its potential applications in various scientific fields, including cancer research, pharmacology, and neuroscience. In cancer research, DMIOA has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. In pharmacology, DMIOA has been studied for its potential as a drug delivery system due to its ability to cross the blood-brain barrier. In neuroscience, DMIOA has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

properties

IUPAC Name

N-butyl-2-(1,2-dimethylindol-3-yl)-2-oxoacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H20N2O2/c1-4-5-10-17-16(20)15(19)14-11(2)18(3)13-9-7-6-8-12(13)14/h6-9H,4-5,10H2,1-3H3,(H,17,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QZUXHTZIMPZOMD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCNC(=O)C(=O)C1=C(N(C2=CC=CC=C21)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H20N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

272.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.